1-(5-Bromopyridin-3-yl)cyclobutane-1-carbonitrile
Cat. No. B8648463
M. Wt: 237.10 g/mol
InChI Key: OGJHEDMSRUTELG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:13][CH2:14][CH2:15][CH2:16][Cl:17].[Br:1][c:2]1[cH:3][c:4]([CH2:8][C:9]#[N:10])[cH:5][n:6][cH:7]1.[H-:11].[Na+:12].[O:18]=[CH:19][N:20]([CH3:21])[CH3:22]>>[Br:1][c:2]1[cH:3][c:4]([C:8]2([C:9]#[N:10])[CH2:14][CH2:15][CH2:16]2)[cH:5][n:6][cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCCCBr
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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N#CCc1cncc(Br)c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN(C)C=O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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N#CC1(c2cncc(Br)c2)CCC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
